Cas no 80689-17-4 (2(3H)-Benzothiazolone,5-chloro-4-methoxy-)

2(3H)-Benzothiazolone,5-chloro-4-methoxy- structure
80689-17-4 structure
Product Name:2(3H)-Benzothiazolone,5-chloro-4-methoxy-
CAS No:80689-17-4
MF:C8H6ClNO2S
MW:215.656739711761
CID:707762
PubChem ID:12770879
Update Time:2025-04-19

2(3H)-Benzothiazolone,5-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,5-chloro-4-methoxy-
    • 2(3H)-Benzothiazolone,5-chloro-4-methoxy-(9CI)
    • 5-Chloro-4-methoxy-1,3-benzothiazol-2(3H)-one
    • 5-chloro-4-methoxy-3H-1,3-benzothiazol-2-one
    • 80689-17-4
    • SCHEMBL11342811
    • Inchi: 1S/C8H6ClNO2S/c1-12-7-4(9)2-3-5-6(7)10-8(11)13-5/h2-3H,1H3,(H,10,11)
    • InChI Key: DCVMYBZKNLGTMT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1OC)NC(=O)S2

Computed Properties

  • Exact Mass: 214.9807773g/mol
  • Monoisotopic Mass: 214.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų
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